Cas no 1227465-59-9 (2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)-N-methylethanamine)

• Product Name: 2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)-N-methylethanamine
• CAS No: 1227465-59-9
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 1088162
• PubChem ID: 51072231
• Update Time: 2025-04-20

2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)-N-methylethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)-N-methylethanamine
• 2-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)-N-methylethanamine(SALTDATA: HCl)
• AKOS011626880
• 1227465-59-9

• MDL： MFCD14702885
• Inchi： 1S/C8H13N3O/c1-9-5-4-7-10-8(12-11-7)6-2-3-6/h6,9H,2-5H2,1H3
• InChI Key： YDSFBCWTCJYRNB-UHFFFAOYSA-N
• SMILES： O1C(C2CC2)=NC(CCNC)=N1

Computed Properties

• Exact Mass: 167.106
• Monoisotopic Mass: 167.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51A^2
• XLogP3: 0.6